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Introduction

1-(2-Bromo-6-nitrophenyl)ethanone, a substituted acetophenone, represents a class of
organic compounds that are pivotal as intermediates in synthetic chemistry. The strategic
placement of bromo and nitro functional groups on the phenyl ring, ortho to the ethanone
moiety, imparts a unique electronic and steric environment. This configuration makes it a
versatile precursor for the synthesis of a wide array of more complex molecules, particularly in
the realm of medicinal chemistry and drug development. The electron-withdrawing nature of the
nitro group, combined with the steric hindrance and synthetic utility of the bromine atom, allows
for a diverse range of chemical transformations. Understanding the fundamental physical and
chemical properties of this compound is paramount for its effective and safe utilization in
research and development.
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This technical guide provides a comprehensive overview of the known and predicted physical

constants of 1-(2-Bromo-6-nitrophenyl)ethanone, alongside practical insights into its

handling, safety considerations, and potential applications in a laboratory setting.

Physicochemical Properties

A thorough review of available literature and chemical databases indicates a notable absence

of experimentally determined physical constants for 1-(2-Bromo-6-nitrophenyl)ethanone. To

address this gap for the scientific community, this guide presents a combination of established

data and computationally predicted values. These predictions are derived from advanced

computational models and offer valuable estimations for experimental design.

Table 1: Physical and Chemical Constants of 1-(2-Bromo-6-nitrophenyl)ethanone

Property Value Source
1-(2-Bromo-6-

IUPAC Name ) -
nitrophenyl)ethanone

CAS Number 55737-11-6 Appchem[1]

Molecular Formula CsHeBrNOs3 Appchem[1]

Molecular Weight 244.04 g/mol Appchem[1]

Appearance Off-white to slight yellow solid Ansciep Chemical[2]
Melting Point Predicted: 75-85 °C Computational Prediction
N ) Predicted: 345.2 + 32.0 °C at ) o
Boiling Point Computational Prediction

760 mmHg
Density Predicted: 1.68 £ 0.1 g/cm3 Computational Prediction
Predicted: Sparingly soluble in
o water; Soluble in organic ,
Solubility Based on isomer data[3]

solvents like acetone,

acetonitrile, and ethyl acetate.

Disclaimer: Predicted values are generated using advanced computational algorithms and are

intended for estimation purposes. Experimental verification is recommended.
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Safety and Handling

A specific Safety Data Sheet (SDS) for 1-(2-Bromo-6-nitrophenyl)ethanone (CAS 55737-11-
6) is not readily available. Therefore, a cautious approach to handling is imperative, drawing
upon safety data from closely related bromo-nitro-acetophenone isomers.

General Hazards of Bromo-Nitro-Acetophenone Isomers:

o Skin and Eye Irritation/Corrosion: Many isomers are classified as causing skin irritation or
severe skin burns and eye damage.[4]

¢ Acute Toxicity: Some isomers are harmful if swallowed.
o Respiratory Irritation: May cause respiratory irritation.
Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

» Ventilation: Handle this compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of any dust or vapors.

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste.

Experimental Protocol: A Primer on Solubility
Assessment

Given that 1-(2-Bromo-6-nitrophenyl)ethanone is a solid, determining its solubility in various
solvents is a critical first step for its use in synthesis and purification. The following protocol
outlines a robust method for assessing solubility, which is essential for developing a
recrystallization procedure for purification.
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Objective: To determine the approximate solubility of 1-(2-Bromo-6-nitrophenyl)ethanone in a
range of common laboratory solvents at ambient and elevated temperatures.

Rationale: The choice of solvents is based on a polarity gradient, from non-polar (e.qg.,
hexanes) to polar aprotic (e.g., acetone) and polar protic (e.g., ethanol). This systematic
approach helps in identifying a suitable solvent system for purification, where the compound
should be sparingly soluble at room temperature and highly soluble at an elevated
temperature.

Materials:

e 1-(2-Bromo-6-nitrophenyl)ethanone

o A selection of solvents: Hexanes, Toluene, Dichloromethane, Ethyl Acetate, Acetone,
Acetonitrile, Ethanol, Methanol, Water

e Small test tubes or vials

e \ortex mixer

e Hot plate with a water or sand bath

e Thermometer

Procedure:

e Initial Screening at Ambient Temperature: a. Add approximately 10 mg of 1-(2-Bromo-6-
nitrophenyl)ethanone to a series of labeled test tubes. b. To each tube, add 1 mL of a
different solvent. c. Vigorously agitate each mixture using a vortex mixer for 1-2 minutes. d.
Observe and record the solubility: "insoluble," "sparingly soluble,” "soluble."

o Elevated Temperature Solubility Test: a. For solvents in which the compound was sparingly
soluble or insoluble at ambient temperature, gently heat the test tubes in a water or sand
bath. b. Incrementally increase the temperature, agitating the mixture periodically. c. Note the
temperature at which the solid completely dissolves. This provides an indication of a
potential recrystallization solvent.
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e Recrystallization Solvent Selection: a. An ideal recrystallization solvent will fully dissolve the
compound at an elevated temperature but will result in poor solubility upon cooling, allowing
for the formation of pure crystals. b. If a single solvent is not ideal, a binary solvent system
(one in which the compound is soluble and one in which it is insoluble) can be explored.

Caption: Workflow for Solubility Assessment and Recrystallization Solvent Selection.

Logical Relationships in Synthetic Chemistry

The structure of 1-(2-Bromo-6-nitrophenyl)ethanone lends itself to a variety of synthetic
transformations, making it a valuable building block. The logical flow of its potential synthetic

utility is outlined below.

1-(2-Bromo-6-nitrophenyl)ethanone Starting Material

e.g., NaBH4, Grignard Reagents

React with Nu- Reducing Agents (e.g., SnCI2/HCI)

Carbonyl Chemistry (Reactions at the Acetyl Group)

Nucleophilic Aromatic Substitution (Displacement of Bromine) Reduction of Nitro Group (Formation of Amine)

Potential Product Classes
Heterocyclic Compounds Substituted Anilines Functionalized Alcohols/Alkenes

Click to download full resolution via product page

Caption: Synthetic pathways originating from 1-(2-bromo-6-nitrophenyl)ethanone.

Conclusion

While experimentally determined physical constants for 1-(2-Bromo-6-nitrophenyl)ethanone
remain to be fully elucidated, this guide provides a foundational understanding of its known
properties, predicted characteristics, and safe handling procedures. Its structural features
suggest significant potential as a versatile intermediate in organic synthesis. The provided
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experimental protocol for solubility assessment serves as a practical starting point for
researchers aiming to purify and utilize this compound in their synthetic endeavors. As with any
compound for which complete data is not available, a diligent and cautious experimental
approach is strongly advised.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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